Cas no 2171284-04-9 (3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171284-04-9
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 6128263
• PubChem ID: 165574460
• Update Time: 2025-07-22

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2171284-04-9
• 3-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1536679

• Inchi： 1S/C33H30N2O6/c1-21(40-19-22-10-3-2-4-11-22)30(31(36)34-24-13-9-12-23(18-24)32(37)38)35-33(39)41-20-29-27-16-7-5-14-25(27)26-15-6-8-17-28(26)29/h2-18,21,29-30H,19-20H2,1H3,(H,34,36)(H,35,39)(H,37,38)/t21-,30+/m0/s1
• InChI Key： ODXWXIQTEWBVQY-URAOTHONSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC=C(C(=O)O)C=1)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171284-04-9)

3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171284-04-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its chiral centers and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The molecular formula of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid highlights its complexity and the diverse range of atoms it contains. The presence of a benzoic acid moiety, combined with an amide group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, suggests that this compound may be involved in peptide synthesis or serve as a precursor in the development of more complex biomolecules. The benzyloxy group further enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific biological pathways. 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has emerged as a compound of interest due to its potential to interact with various biological targets. Studies have shown that molecules with similar structural features can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The chiral nature of this compound is particularly significant, as enantiomers can exhibit vastly different biological activities, making the precise stereochemistry crucial for its therapeutic efficacy.

The use of advanced computational methods has played a pivotal role in understanding the pharmacological properties of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid. Molecular docking studies have been employed to predict how this compound might bind to its intended targets, providing valuable insights into its mechanism of action. These studies have revealed that the fluorenylmethoxycarbonyl group can interact with hydrophobic pockets in protein targets, while the benzyloxy and amide groups contribute to hydrogen bonding interactions. This detailed understanding has guided the optimization of the compound's structure to enhance its binding affinity and selectivity.

One of the most compelling aspects of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid is its potential application in the development of targeted therapies. Researchers have explored its use as an inhibitor of kinases and other enzymes that are overexpressed in cancer cells. Preclinical studies have demonstrated that derivatives of this compound can induce apoptosis in tumor cells while sparing healthy cells, suggesting a high therapeutic index. This selective toxicity is attributed to the precise interactions between the compound's functional groups and the target enzymes' active sites.

The synthesis of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of chiral auxiliaries and catalysts has been crucial in ensuring the correct stereochemistry at each step of the synthesis. Additionally, modern purification techniques such as high-performance liquid chromatography (HPLC) have enabled researchers to isolate the desired enantiomer from potential racemic mixtures.

The pharmacokinetic properties of 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are also under investigation to assess its suitability for clinical use. Studies have shown that this compound exhibits good solubility in aqueous solutions, which is essential for oral administration. Furthermore, preliminary data suggest that it has a reasonable bioavailability and metabolic stability, indicating that it could be developed into a viable drug candidate. These pharmacokinetic characteristics are critical for determining dosing regimens and predicting side effects.

The future prospects for 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are bright, with ongoing research aimed at expanding its therapeutic applications. Investigations are underway to explore its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is being evaluated through novel delivery systems designed to enhance its penetration into neural tissues. Additionally, researchers are investigating its anti-inflammatory properties, which could make it useful in treating conditions like rheumatoid arthritis.

In conclusion, 3-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171284-04-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.